Cas no 887457-15-0 (methyl 2-8-(2-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)

• Product Name: methyl 2-8-(2-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• CAS No: 887457-15-0
• MF: C₂₁H₂₃N₅O₄
• MW: 409.438424348831
• CID: 6028415
• PubChem ID: 16615726
• Update Time: 2025-10-15

methyl 2-8-(2-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-8-(2-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• methyl 2-[6-(2-ethylphenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• VU0491325-1
• SR-01000021813-1
• Z237650114
• methyl 2-(8-(2-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate
• F2542-1030
• 887457-15-0
• AKOS001370891
• SR-01000021813

• Inchi： 1S/C21H23N5O4/c1-6-14-9-7-8-10-15(14)25-12(2)13(3)26-17-18(22-20(25)26)23(4)21(29)24(19(17)28)11-16(27)30-5/h7-10H,6,11H2,1-5H3
• InChI Key： QBFGALCVBFCCBY-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])C(=O)OC([H])([H])[H])=O)N=C1N(C3=C([H])C([H])=C([H])C([H])=C3C([H])([H])C([H])([H])[H])C(C([H])([H])[H])=C(C([H])([H])[H])N12

Computed Properties

• Exact Mass: 409.17500423g/mol
• Monoisotopic Mass: 409.17500423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 89.2Ų

Additional information on methyl 2-8-(2-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

Compound CAS No 887457-15-0: Methyl 2-(8-(2-Ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetate

The compound with CAS No 887457-15-0, named methyl 2-(8-(2-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetate, is a highly specialized organic compound belonging to the purine derivative family. This compound has garnered significant attention in recent years due to its potential applications in the field of medicinal chemistry and pharmacology. The structure of this compound is characterized by a complex imidazo[1,2-g]purine ring system with multiple substituents that contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of imidazo[1,2-g]purine derivatives in drug discovery. These compounds are known for their ability to modulate various cellular pathways and target specific enzymes or receptors. The presence of the methyl acetate group in this compound suggests potential esterification properties that could enhance its bioavailability or stability in physiological conditions. Additionally, the 2-ethylphenyl substituent adds a hydrophobic moiety that may influence the compound's solubility and partition coefficient.

The synthesis of this compound involves a series of intricate organic reactions. Researchers have employed advanced methodologies such as Suzuki coupling and Stille coupling to construct the imidazo[1,2-g]purine core. The introduction of the methyl acetate group typically requires careful esterification steps to ensure optimal yield and purity. The overall synthesis process underscores the importance of precise reaction conditions and rigorous purification techniques to obtain high-quality compounds for further biological evaluation.

Biological evaluations of this compound have revealed promising results in preclinical studies. For instance, it has demonstrated selective inhibition against certain kinases involved in cancer progression. This selectivity is attributed to the unique arrangement of substituents on the imidazo[1,2-g]purine ring system. Furthermore, studies on its pharmacokinetic profile indicate moderate absorption and distribution properties in animal models.

One of the most exciting developments related to this compound is its potential application in targeted therapy for cancer. Researchers are exploring its ability to inhibit key enzymes involved in tumor growth and metastasis. Early-stage clinical trials are currently underway to assess its safety and efficacy in human subjects.

In conclusion,methyl 2-(8-(2-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H